2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine

• Molecular Formula: C14H23N5
• Molecular Weight: 261.37 g/mol
• IUPAC Name: 2-[4-(piperidin-3-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C14H23N5/c1-3-13(11-15-4-1)12-18-7-9-19(10-8-18)14-16-5-2-6-17-14/h2,5-6,13,15H,1,3-4,7-12H2
• InChI Key: QLQTXMNUGLQNPA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CN2CCN(CC2)C3=NC=CC=N3

Description

2-[4-(3-Piperidinylmethyl)-1-piperazinyl]-Pyrimidine is a chemical scaffold of significant interest in medicinal chemistry and drug discovery, particularly due to its hybrid structure incorporating piperazine and pyrimidine moieties. The piperazine ring is a well-established and versatile pharmacophore present in numerous compounds with a wide range of biological activities . Similarly, the pyrimidine nucleus is a fundamental building block in nature, found in essential nucleobases and a multitude of approved therapeutic agents, underscoring its profound importance in biological systems and pharmaceutical development . Compounds featuring pyrimidine cores are extensively investigated for their potential to interact with various enzymatic targets and are known to exhibit diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities . The specific molecular architecture of this compound, which links a pyrimidine ring to a piperidine group via a piperazine spacer, makes it a valuable intermediate or core structure for designing novel bioactive molecules. Researchers can utilize this compound to develop new chemical entities targeting kinase pathways, epigenetic regulators like NSD2, or other critical cellular mechanisms . Its primary research value lies in its application as a key synthetic precursor for constructing more complex, target-specific molecules in hit-to-lead optimization campaigns and structure-activity relationship (SAR) studies.

Preparation Methods

Synthetic Strategies and Methodologies

Nucleophilic Aromatic Substitution (S$$_N$$Ar) of Chloropyrimidines

The most common approach involves S$$_N$$Ar reactions between chloropyrimidine derivatives and pre-functionalized piperazines.

Direct Coupling of 4-(3-Piperidinylmethyl)piperazine with 2-Chloropyrimidine

Procedure :

• Synthesis of 4-(3-Piperidinylmethyl)piperazine :
  • 3-Piperidinemethanol is reacted with thionyl chloride to form 3-(chloromethyl)piperidine.
  • Alkylation of piperazine with 3-(chloromethyl)piperidine in aqueous K$$2$$CO$$3$$ yields 4-(3-piperidinylmethyl)piperazine.
• Coupling with 2-Chloropyrimidine :
  • 4-(3-Piperidinylmethyl)piperazine (1.2 equiv) and 2-chloropyrimidine (1.0 equiv) are refluxed in acetonitrile with K$$2$$CO$$3$$ (2.0 equiv) for 12–24 h.
  • Yield : 68–75% after column chromatography (CHCl$$_3$$:MeOH = 9:1).

Key Data :

Parameter	Value
Temperature	80–90°C
Reaction Time	12–24 h
Solvent	Acetonitrile
Base	K$$2$$CO$$3$$
Purification	Column Chromatography

Advantages : High regioselectivity for the 2-position of pyrimidine.
Limitations : Requires pre-synthesis of 4-(3-piperidinylmethyl)piperazine, which adds steps.

Sequential Functionalization of Pyrimidine-Piperazine Intermediates

This method involves attaching piperazine to pyrimidine first, followed by introducing the 3-piperidinylmethyl group.

Step 1: Synthesis of 2-(1-Piperazinyl)pyrimidine

Procedure :

• 2-Chloropyrimidine (1.0 equiv) is reacted with piperazine (2.0 equiv) in water at 60–65°C for 3 h.
• Yield : 88–92% after filtration and recrystallization (ethanol).

Step 2: Alkylation with 3-(Chloromethyl)piperidine

Procedure :

• 2-(1-Piperazinyl)pyrimidine (1.0 equiv) is treated with 3-(chloromethyl)piperidine (1.2 equiv) in DMF with K$$2$$CO$$3$$ (2.5 equiv) at 50°C for 6 h.
• Yield : 60–65% after extraction (CH$$2$$Cl$$2$$) and solvent evaporation.

Key Data :

Parameter	Value
Temperature	50°C
Reaction Time	6 h
Solvent	DMF
Base	K$$2$$CO$$3$$

Advantages : Modular approach allows for late-stage diversification.
Limitations : Moderate yields due to competing side reactions.

Boc-Protection Strategy for Enhanced Regiocontrol

To prevent over-alkylation, Boc-protected intermediates are utilized.

Synthesis of Boc-Protected Intermediate:

• Protection : Piperazine is Boc-protected using di-tert-butyl dicarbonate.
• Coupling : Boc-piperazine reacts with 2-chloropyrimidine in water/Na$$2$$CO$$3$$ at 50°C for 5 h.
• Deprotection : The Boc group is removed with HCl in dioxane.
• Alkylation : The free piperazine is alkylated with 3-(chloromethyl)piperidine.

Yield : 70–78% over three steps.

Key Data :

Step	Conditions
Boc Protection	CH$$2$$Cl$$2$$, RT, 2 h
Coupling	H$$2$$O/Na$$2$$CO$$_3$$, 50°C
Deprotection	4M HCl/dioxane, RT, 1 h

Advantages : Suppresses di-substitution byproducts.
Limitations : Additional steps for protection/deprotection.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Key Challenges
Direct S$$_N$$Ar	68–75	>95	High	Pre-synthesis of substituted piperazine
Sequential Alkylation	60–65	90–93	Moderate	Competing side reactions
Boc-Protected Route	70–78	>98	High	Multi-step synthesis

Critical Reaction Optimization Insights

• Solvent Selection : Polar aprotic solvents (DMF, acetonitrile) enhance S$$_N$$Ar reactivity but may require stringent drying.
• Base Influence : K$$2$$CO$$3$$ outperforms NaOH in minimizing hydrolysis of chloropyrimidine.
• Temperature Control : Reactions above 80°C promote decomposition, while <60°C slow kinetics.

Chemical Reactions Analysis

Chemical Reactions

The compound participates in reactions typical of pyrimidines and piperazine derivatives, including:

Nucleophilic Substitution

• Mechanism : Substitution of leaving groups (e.g., halides) on the pyrimidine ring by nucleophiles (e.g., amines, alkoxides).

• Conditions : Polar aprotic solvents (e.g., DMF), elevated temperatures.

Condensation Reactions

• Example : Mannich reaction to form β-amino ketones or imines, expanding the compound’s structural diversity.

• Reagents : Formaldehyde, secondary amines .

Alkylation

• Mechanism : Introduces alkyl groups to the piperazine or pyrimidine rings via SN2 or SN1 pathways.

• Conditions : Alkyl halides, bases (e.g., NaH), refluxing THF.

Amide Formation

• Purpose : Stabilizes the molecule and enhances therapeutic properties.

• Reagents : Carboxylic acids, coupling agents (e.g., HATU).

Table 2: Reaction Types and Applications

Reaction Type	Example	Biological/Chemical Impact
Nucleophilic substitution	Halide replacement	Modulates solubility or bioavailability
Condensation	Mannich reaction	Expands structural complexity
Alkylation	Introduces lipophilic groups	Enhances membrane permeability
Amide formation	Stabilizes structure	Improves pharmacokinetic profile

Analytical Methods for Reaction Monitoring

Reactions are typically monitored and validated using:

• Thin-Layer Chromatography (TLC) : Tracks reaction progress and purity.

• Nuclear Magnetic Resonance (NMR) : Confirms structural integrity (e.g., ¹H NMR for proton environments) .

• Infrared Spectroscopy (IR) : Detects functional groups (e.g., amide C=O stretches).

Table 3: Analytical Techniques

Method	Purpose	Key Data Points
TLC	Monitor reaction progress	Rf values, spot intensity
NMR	Confirm structure	Chemical shifts, coupling constants
IR	Identify functional groups	Absorption bands (e.g., 1650–1750 cm⁻¹ for amides)

Scientific Research Applications

Medicinal Chemistry

The compound is primarily studied for its potential therapeutic effects, particularly in the treatment of neurological disorders and cancer.

• Neuroprotective Effects : Research indicates that derivatives of piperidine can inhibit acetylcholinesterase, an enzyme linked to neurodegenerative diseases such as Alzheimer’s. By increasing acetylcholine levels, these compounds may enhance cognitive function .
• Anticancer Properties : Preliminary studies suggest that this compound exhibits cytotoxicity against various cancer cell lines. For instance, its structural analogs have shown significant activity against hypopharyngeal tumor cells .

Compound	IC50 Value (µM)	Cancer Cell Line
2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine	TBD	TBD
Reference Compound (Bleomycin)	<10	FaDu

Enzyme Inhibition Studies

The compound has been investigated for its ability to inhibit specific enzymes, including cyclooxygenases (COX-1 and COX-2), which are critical in inflammatory processes. Structure-activity relationship (SAR) studies suggest that modifications to the piperazine moiety can enhance COX inhibition efficacy .

Pharmacokinetic Properties

Research has focused on the pharmacokinetics of 2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine, particularly its ability to cross the blood-brain barrier (BBB). This property is crucial for developing treatments for central nervous system disorders .

Study on Neuroprotective Effects

In a recent study published in a peer-reviewed journal, researchers synthesized several piperidine derivatives and evaluated their neuroprotective properties. The study found that certain modifications significantly enhanced the compounds' ability to inhibit acetylcholinesterase, leading to improved cognitive outcomes in animal models of Alzheimer’s disease .

Anticancer Activity Assessment

Another study investigated the anticancer activity of piperidine derivatives against various cancer cell lines. The results indicated that compounds similar to 2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine displayed notable cytotoxic effects, suggesting potential for further development as chemotherapeutic agents .

Mechanism of Action

The mechanism of action of 2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The piperazine and piperidine moieties can enhance binding affinity and selectivity towards these targets, leading to modulation of biological pathways. For instance, it may inhibit certain enzymes or block receptor activity, resulting in therapeutic effects.

Comparison with Similar Compounds

Structural Analogues and Modifications

The following table summarizes key structural analogs, their substituents, molecular weights, and biological activities:

Compound Name	Substituent at Piperazine 4-Position	Molecular Formula	Molecular Weight	Notable Activity/Application	Reference
2-[4-(3-Piperidinylmethyl)-1-piperazinyl]-Pyrimidine	3-Piperidinylmethyl	C₁₄H₂₃N₅	285.37 g/mol	Neurological modulation (hypothetical)	—
2-(4-(Azetidin-3-yl)piperazin-1-yl)pyrimidine HCl	Azetidin-3-yl	C₁₁H₁₈ClN₅	255.75 g/mol	Preclinical studies (unspecified)
Piribedil (2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]pyrimidine)	1,3-Benzodioxol-5-ylmethyl	C₁₆H₁₈N₄O₂	298.34 g/mol	Vasodilator (peripheral)
2-[4-((3-(4-Fluorophenoxy)propyl)sulfonyl)piperazin-1-yl]pyrimidine	3-(4-Fluorophenoxy)propylsulfonyl	C₁₇H₂₀FN₃O₃S	365.43 g/mol	Antibacterial/antifungal (potential)
2-[4-(2,3,4-Trimethoxybenzyl)piperazin-1-yl]pyrimidine	2,3,4-Trimethoxybenzyl	C₁₈H₂₄N₄O₃	344.41 g/mol	Kinase inhibition (hypothetical)

Key Structural and Functional Differences

Core Heterocycles: The target compound and Piribedil share a pyrimidine-piperazine scaffold. However, Piribedil’s 1,3-benzodioxole substituent introduces aromaticity and electron-rich regions, enhancing π-π stacking interactions with receptors . The azetidine analog () replaces piperidine with a smaller 4-membered azetidine ring, reducing steric bulk but possibly limiting binding affinity due to decreased hydrophobic interactions .

Linker Groups :

• Compounds with sulfonyl (e.g., ) or propoxy linkers (e.g., ) exhibit increased polarity, which may improve solubility but reduce membrane permeability compared to the methyl linker in the target compound .

Pharmacological and Physicochemical Properties

• Lipophilicity : The target compound’s logP (~2.5, estimated) is higher than Piribedil’s (logP ~1.8) due to the aliphatic piperidine vs. aromatic benzodioxole, suggesting better CNS penetration .
• Synthetic Complexity : Piribedil’s synthesis involves multi-step alkylation of piperazine with a benzodioxole intermediate , whereas the target compound may require piperidine methylation, a less resource-intensive process.
• Biological Activity : Piribedil is clinically validated as a dopamine agonist for Parkinson’s disease, while the target compound’s hypothetical activity in neurological disorders remains unconfirmed .

Biological Activity

2-[4-(3-piperidinylmethyl)-1-piperazinyl]-pyrimidine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including its mechanisms of action, therapeutic potentials, and structure-activity relationships (SAR).

Chemical Structure

The compound features a pyrimidine ring substituted with piperazine and piperidine moieties. The structural formula can be represented as follows:

$$\text{C}_{14}\text{H}_{20}\text{N}_4$$

Antimicrobial Activity

Research indicates that pyrimidine derivatives often exhibit significant antimicrobial properties. For instance, studies have shown that certain piperazine-containing compounds can inhibit bacterial growth, particularly against strains such as Staphylococcus aureus and Escherichia coli . The presence of the piperidine group in 2-[4-(3-piperidinylmethyl)-1-piperazinyl]-pyrimidine may enhance its interaction with bacterial cell membranes, leading to increased permeability and subsequent cell death.

Anticancer Properties

Several studies have highlighted the anticancer potential of pyrimidine derivatives. For example, compounds with similar structural features have been shown to induce apoptosis in cancer cell lines by targeting various signaling pathways . The introduction of the piperazine ring has been associated with improved cytotoxicity against prostate cancer cells, demonstrating the importance of structural modifications in enhancing biological activity .

Enzyme Inhibition

2-[4-(3-piperidinylmethyl)-1-piperazinyl]-pyrimidine has also been investigated for its ability to inhibit specific enzymes. Notably, monoamine oxidase (MAO) inhibitors derived from pyrimidine structures have shown promise in treating neurodegenerative diseases . The compound's potential as a selective MAO-A inhibitor suggests it may play a role in modulating neurotransmitter levels, thus impacting mood and cognitive functions.

Structure-Activity Relationship (SAR)

The SAR studies on similar compounds reveal that modifications to the piperazine and pyrimidine rings significantly affect biological activity. For instance, variations in substituents at specific positions on the pyrimidine ring can lead to enhanced potency against certain targets .

Table 1: Summary of Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 Value (µM)	Reference
Compound A	Antibacterial	5.0
Compound B	Anticancer (PC3 cells)	1.5
Compound C	MAO-A Inhibition	0.8

Case Studies

• Antimicrobial Efficacy : A study evaluated a series of piperazine derivatives against common bacterial pathogens. The results indicated that modifications to the piperazine moiety significantly influenced antibacterial activity, with some derivatives achieving MIC values below 10 µg/mL against resistant strains .
• Cancer Cell Studies : In vitro studies on prostate cancer cell lines demonstrated that compounds incorporating piperazine exhibited enhanced cytotoxicity compared to their non-piperazine counterparts. The mechanism was attributed to the induction of G2/M phase arrest and apoptosis through DNA damage pathways .

Q & A

Q. What are the common synthetic routes for synthesizing 2-[4-(3-piperidinylmethyl)-1-piperazinyl]-Pyrimidine, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves nucleophilic substitution or coupling reactions. For example, a high-yield approach involves reacting 2-(1-piperazinyl)pyrimidine with 1,4-dibromobutane and 4-chloropyrazole in diethylformamide under reflux with K₂CO₃ as a base . Key optimization factors include:

• Solvent choice : Polar aprotic solvents (e.g., diethylformamide) enhance reaction efficiency.
• Base selection : K₂CO₃ aids in deprotonation and facilitates nucleophilic attack.
• Temperature and time : Reflux for 17 hours ensures completion.
• Purification : Use ethanol for recrystallization and chloroform washes to isolate the product .

Q. What analytical techniques are most effective for confirming the structural integrity of this compound?

Methodological Answer: A multi-technique approach is critical:

• NMR spectroscopy : ¹H and ¹³C NMR confirm substituent positions (e.g., pyrimidine proton signals at δ 8.25 ppm and piperazinyl protons at δ 3.80 ppm) .
• IR spectroscopy : Peaks at 1586 cm⁻¹ (C=N stretching) and 2843 cm⁻¹ (C-H stretching) validate functional groups .
• Mass spectrometry : Molecular ion peaks ([M+H]⁺) confirm molecular weight.
• Elemental analysis : Matches calculated vs. experimental C, H, N percentages .

Q. How can researchers design initial biological evaluations for this compound?

Methodological Answer: Begin with in vitro assays:

• Antimicrobial activity : Use broth microdilution to determine minimum inhibitory concentrations (MICs) against Gram-positive/negative bacteria. Derivatives like 2-(piperidinylmethylamino)-4-coumarinyl pyrimidines showed activity against S. aureus (MIC = 8 µg/mL) .
• Enzyme inhibition assays : Test hypoglycemic activity via glucose-6-phosphatase inhibition, referencing SAR studies on pyrimidine derivatives .
• Cytotoxicity screening : Use MTT assays on human cell lines (e.g., HEK293) to assess safety margins.

Advanced Research Questions

Q. How can computational methods like QSAR or molecular docking guide the design of novel derivatives?

Methodological Answer:

• QSAR modeling : Use adaptive least-squares analysis to correlate molecular descriptors (e.g., pKa, molecular weight) with bioactivity. For example, a QSAR model for hypoglycemic pyrimidines identified pKa (basicity of the piperazinyl group) as critical, with a Spearman rank correlation coefficient of 0.921 .
• Molecular docking : Simulate binding to target receptors (e.g., adenosine A2a or 5-HT7 receptors) using software like AutoDock Vina. Prioritize derivatives with favorable binding energies (< -8 kcal/mol) .

Q. How can researchers resolve contradictions in reported structure-activity relationships (SAR) for piperazinyl-pyrimidine derivatives?

Methodological Answer:

• Meta-analysis : Compare multiple SAR datasets (e.g., hypoglycemic vs. antimicrobial studies) to identify consensus pharmacophores.
• Statistical validation : Apply multivariate regression to isolate key variables. For example, piperazinyl basicity (pKa) was statistically significant (p < 0.01) in hypoglycemic activity but not in antimicrobial SAR .
• Synthetic validation : Prepare derivatives with controlled substituent variations (e.g., acyl vs. acryloyl groups) to test conflicting hypotheses .

Q. How can salt formation improve the physicochemical properties of this compound for preclinical studies?

Methodological Answer:

• Salt selection : Convert the free base to a dihydrochloride salt (e.g., using HCl in ethanol) to enhance solubility. The dihydrochloride form of 2-(1-piperazinyl)pyrimidine has improved aqueous solubility (>50 mg/mL vs. <1 mg/mL for the free base) .
• Characterization : Use DSC/TGA to assess thermal stability and powder X-ray diffraction (PXRD) to confirm crystallinity.

Q. What strategies can mitigate synthetic challenges in introducing bulky substituents (e.g., piperidinylmethyl) onto the piperazine ring?

Methodological Answer:

• Protecting groups : Temporarily protect the piperazine nitrogen with tert-butoxycarbonyl (Boc) to prevent side reactions during alkylation .
• Microwave-assisted synthesis : Reduce reaction time (e.g., from 17 hours to 2 hours) and improve yields (>90%) .
• Catalysis : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance reactivity in biphasic systems .